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Compound of Interest

Compound Name: 2'-Methoxyacetophenone

Cat. No.: B1218423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2'-Methoxyacetophenone, also known as 2-acetylanisole, is a chemical compound frequently

utilized as a starting material or intermediate in the synthesis of various pharmaceutical

compounds and fragrances.[1][2] Its chemical formula is C9H10O2 with a molecular weight of

150.17 g/mol .[3][4] The purity and concentration of 2'-Methoxyacetophenone in reaction

mixtures and final products are critical quality attributes that necessitate accurate and reliable

analytical methods for quantification. High-performance liquid chromatography (HPLC) and gas

chromatography (GC) are powerful analytical techniques widely employed for the separation,

identification, and quantification of such compounds. This application note provides a detailed

protocol for the use of 2'-Methoxyacetophenone as a reference standard for these

chromatographic analyses.

Physicochemical Properties of 2'-
Methoxyacetophenone
A comprehensive understanding of the physicochemical properties of a reference standard is

fundamental for method development and ensuring accurate analytical results.
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Property Value Reference

CAS Number 579-74-8 [3][4]

Molecular Formula C9H10O2 [3][4]

Molecular Weight 150.17 g/mol [3][4]

Appearance Colorless liquid [3][5]

Boiling Point 131 °C at 18 mmHg [3]

Density 1.09 g/mL at 25 °C [3]

Refractive Index n20/D 1.5393 [3]

Solubility

Soluble in ethanol and

methanol; practically insoluble

in water.

[4]

Experimental Protocols
The following protocols are provided as a starting point for the analysis of 2'-
Methoxyacetophenone using HPLC and GC. Method optimization and validation are essential

for specific sample matrices.

High-Performance Liquid Chromatography (HPLC)
Method
This method is adapted from established protocols for similar acetophenone derivatives and is

suitable for the quantification of 2'-Methoxyacetophenone in various samples.[6][7]

1. Instrumentation and Materials:

HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode-Array

Detector (DAD).

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

2'-Methoxyacetophenone reference standard (≥99% purity).[3]
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Acetonitrile (HPLC grade).

Methanol (HPLC grade).

Water (HPLC grade or Milli-Q).

Formic acid or phosphoric acid (analytical grade).

2. Chromatographic Conditions:

Parameter Condition

Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile

Gradient

0-5 min: 90% A, 10% B5-15 min: Linear gradient

to 40% A, 60% B15-20 min: Hold at 40% A, 60%

B20-22 min: Linear gradient to 90% A, 10%

B22-25 min: Hold at 90% A, 10% B for re-

equilibration

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 µL

Detection Wavelength
245 nm (based on UV absorbance of similar

compounds)

3. Preparation of Solutions:

Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2'-Methoxyacetophenone
reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of dilutions from the stock solution with the

mobile phase to create calibration standards with concentrations ranging from 1 µg/mL to

100 µg/mL.

Sample Preparation: Dissolve the sample containing 2'-Methoxyacetophenone in

methanol. If necessary, sonicate to ensure complete dissolution. Dilute the sample with the
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mobile phase to a concentration within the calibration range. Filter the final solution through

a 0.45 µm syringe filter before injection.

Gas Chromatography (GC) Method
GC is a suitable alternative for the analysis of volatile compounds like 2'-
Methoxyacetophenone.

1. Instrumentation and Materials:

Gas chromatograph with a flame ionization detector (FID) or mass spectrometer (MS).

A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm

film thickness).

2'-Methoxyacetophenone reference standard (≥99% purity).[3]

Methanol or another suitable solvent (GC grade).

Helium or Nitrogen as carrier gas.

2. Chromatographic Conditions:

Parameter Condition

Inlet Temperature 250°C

Injection Mode Split (e.g., 20:1)

Injection Volume 1 µL

Oven Program
Initial temperature: 80°C, hold for 2 minRamp:

10°C/min to 250°C, hold for 5 min

Carrier Gas Helium at a constant flow of 1.0 mL/min

Detector Temperature FID: 280°C

3. Preparation of Solutions:
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Standard Stock Solution (1 mg/mL): Prepare as described for the HPLC method using a

suitable volatile solvent like methanol.

Working Standard Solutions: Prepare a series of dilutions from the stock solution with the

same solvent to create calibration standards.

Sample Preparation: Dissolve the sample in the chosen solvent and dilute to fall within the

linear range of the detector.

Method Validation Parameters
To ensure the reliability of the analytical data, the chromatographic method should be validated

according to ICH guidelines. Key validation parameters are summarized below, with typical

acceptance criteria based on methods for similar compounds.

Parameter Typical Acceptance Criteria

Linearity (R²) > 0.999

Accuracy (% Recovery) 98.0 - 102.0%

Precision (% RSD) < 2.0%

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1

Limit of Quantitation (LOQ) Signal-to-Noise ratio of 10:1

Visualizations
To aid in the understanding of the experimental process, the following diagrams illustrate the

workflow for using 2'-Methoxyacetophenone as a reference standard.
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Caption: Workflow for using 2'-Methoxyacetophenone as a reference standard.
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Caption: Logical relationship of inputs and outputs in the analytical process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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